Cas no 2228711-17-7 (tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228711-17-7
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6352402
• PubChem ID: 165620933
• Update Time: 2025-05-20

tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1898415
• 2228711-17-7

• Inchi： 1S/C16H32N2O2/c1-12(8-10-17)13-7-9-16(5,6)11-18(13)14(19)20-15(2,3)4/h12-13H,7-11,17H2,1-6H3
• InChI Key： PFMMFDWCGQCUGI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C(C)CCN)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate, identified by the CAS number 2228711-17-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary butyl esters and features a piperidine ring structure, which is a six-membered cyclic amine. The presence of the tert-butyl group and the substituted piperidine ring contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. The tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate structure has been shown to exhibit promising biological activities, particularly in the context of enzyme inhibition and receptor binding. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution, esterification, and ring-forming reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric synthesis, has significantly improved the yield and purity of this compound. These methods are not only environmentally friendly but also align with the principles of green chemistry.

In terms of physical properties, tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate is typically a white crystalline solid with a melting point ranging between 100°C and 120°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The structural features of this compound make it an excellent candidate for further functionalization. For instance, the tertiary amine group can be modified to introduce additional functional groups, thereby expanding its range of applications. Recent research has focused on modifying this compound to enhance its bioavailability and pharmacokinetic properties, which are critical factors in drug development.

In conclusion, tert-butyl 2-(4-aminobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate is a versatile compound with significant potential in the fields of organic chemistry and pharmacology. Its unique structure and reactivity make it an ideal candidate for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing drug discovery and development.